Cas no 1805585-92-5 (2,3-Bis(trifluoromethyl)-5-methylbenzyl chloride)

• Product Name: 2,3-Bis(trifluoromethyl)-5-methylbenzyl chloride
• CAS No: 1805585-92-5
• MF: C₁₀H₇ClF₆
• MW: 276.606003046036
• CID: 5008708
• Update Time: 2025-08-04

2,3-Bis(trifluoromethyl)-5-methylbenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-5-methylbenzyl chloride

• Inchi： 1S/C10H7ClF6/c1-5-2-6(4-11)8(10(15,16)17)7(3-5)9(12,13)14/h2-3H,4H2,1H3
• InChI Key： XHBPTYYXPYGZEM-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C)=CC(C(F)(F)F)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Additional information on 2,3-Bis(trifluoromethyl)-5-methylbenzyl chloride

Comprehensive Overview of 2,3-Bis(trifluoromethyl)-5-methylbenzyl chloride (CAS No. 1805585-92-5)

2,3-Bis(trifluoromethyl)-5-methylbenzyl chloride (CAS No. 1805585-92-5) is a highly specialized organic compound widely utilized in advanced chemical synthesis and pharmaceutical research. Its unique molecular structure, featuring trifluoromethyl groups and a reactive benzyl chloride moiety, makes it a valuable intermediate for constructing complex molecules. This compound has garnered significant attention in recent years due to its applications in agrochemicals, material science, and drug discovery, aligning with the growing demand for fluorinated compounds in modern industries.

The compound's CAS No. 1805585-92-5 serves as a critical identifier for researchers and manufacturers seeking high-purity reagents. Its trifluoromethyl groups enhance lipophilicity and metabolic stability, properties highly sought after in the development of bioactive molecules. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in such fluorinated building blocks, as they enable the design of more efficient and sustainable chemical processes.

In pharmaceutical applications, 2,3-Bis(trifluoromethyl)-5-methylbenzyl chloride is often employed as a key intermediate for synthesizing small-molecule inhibitors and protease-targeting drugs. Its structural features align with current research priorities in oncology and central nervous system (CNS) drug development, where fluorinated aromatic systems are frequently explored for their enhanced blood-brain barrier penetration. The compound's reactivity also makes it suitable for cross-coupling reactions, a hot topic in catalysis research.

From a synthetic chemistry perspective, this compound exemplifies the growing importance of selective fluorination strategies. As the chemical industry shifts toward more atom-efficient methodologies, intermediates like 2,3-Bis(trifluoromethyl)-5-methylbenzyl chloride provide versatile platforms for C-H functionalization and late-stage diversification. These approaches are particularly relevant in the context of high-throughput screening and combinatorial chemistry, where rapid access to diverse molecular scaffolds is essential.

The compound's thermal and chemical stability also makes it attractive for advanced material applications. Researchers investigating fluorinated polymers and liquid crystals frequently utilize such derivatives to tune material properties like refractive index and thermal resistance. This aligns with emerging trends in optoelectronics and energy storage systems, where fluorinated aromatic units can enhance performance characteristics.

Quality control and analytical characterization of CAS No. 1805585-92-5 are critical considerations for end-users. Modern techniques such as HPLC-MS and 19F NMR spectroscopy are typically employed to verify purity and structural integrity. These analytical workflows reflect broader industry movements toward quality-by-design (QbD) principles in fine chemical manufacturing.

As regulatory landscapes evolve, particularly concerning sustainable chemistry and green solvents, the synthesis and handling of fluorinated compounds like 2,3-Bis(trifluoromethyl)-5-methylbenzyl chloride continue to adapt. Recent innovations in continuous flow chemistry and catalytic fluorination demonstrate how the field is addressing these challenges while maintaining synthetic efficiency.

The commercial availability of this compound through specialized chemical suppliers has expanded significantly, driven by demand from contract research organizations (CROs) and academic laboratories. Proper storage recommendations typically emphasize protection from moisture and light, reflecting standard best practices for reactive intermediates in organic synthesis.

Looking forward, 2,3-Bis(trifluoromethyl)-5-methylbenzyl chloride is poised to remain relevant across multiple scientific disciplines. Its intersection with trending research areas like fluorine medicinal chemistry, catalysis, and functional materials ensures ongoing investigation into novel applications and synthetic methodologies involving this versatile building block.